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Compound of Interest

Compound Name: Tiopinac

Cat. No.: B1683172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of Tiopinac
stock solutions for research and developmental purposes. Adherence to these guidelines will

help ensure the stability and efficacy of the compound in experimental settings.

Chemical Properties of Tiopinac
Tiopinac is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and anti-

inflammatory properties.[1] Understanding its chemical characteristics is crucial for the proper

preparation and storage of stock solutions.

Table 1: Chemical and Physical Properties of Tiopinac
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Property Value Source

Molecular Formula C16H13O3S Vendor specific

Molecular Weight 285.34 g/mol Vendor specific

Exact Mass 284.0507 [1]

Appearance Solid General knowledge

Solubility

Soluble in DMSO.[1]

Recrystallization solvents

include ethanol, methanol, and

ethyl acetate.[1]

[1]

Preparation of Tiopinac Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of Tiopinac. The

recommended solvent is Dimethyl Sulfoxide (DMSO) due to its high solubilizing capacity for

this compound.

2.1. Materials

Tiopinac powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Experimental Protocol
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Preparation: Don appropriate PPE. Ensure the work area, such as a chemical fume hood or

a designated clean bench, is clean.

Weighing Tiopinac:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of Tiopinac powder into the tube.

Solvent Addition:

Calculate the required volume of DMSO to achieve the desired stock concentration. For

example, to prepare a 10 mM stock solution from 1 mg of Tiopinac (MW: 285.34 g/mol ):

Moles of Tiopinac = 0.001 g / 285.34 g/mol = 3.505 x 10^-6 mol

Volume of DMSO = 3.505 x 10^-6 mol / 0.010 mol/L = 3.505 x 10^-4 L = 350.5 µL

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Tiopinac powder.

Dissolution:

Tightly cap the tube.

Vortex the solution until the Tiopinac powder is completely dissolved. Gentle warming in a

water bath (not exceeding 40°C) may be used to aid dissolution if necessary, but observe

for any signs of degradation.

Aliquoting and Labeling:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name (Tiopinac), concentration, solvent

(DMSO), date of preparation, and your initials.

2.3. Workflow Diagram for Tiopinac Stock Solution Preparation
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Diagram 1: Tiopinac Stock Solution Preparation Workflow
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Diagram 1: Workflow for preparing Tiopinac stock solution.
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Storage of Tiopinac
Proper storage is critical to maintain the stability and activity of Tiopinac in both solid and

solution forms.

Table 2: Recommended Storage Conditions for Tiopinac

Form
Short-Term Storage
(Days to Weeks)

Long-Term Storage
(Months to Years)

Source

Solid Dry, dark at 0 - 4°C -20°C

In DMSO

Not specified, but

general practice

suggests 4°C for

immediate use.

-20°C for up to one

month. -80°C for up to

six months.

3.1. Storage Protocol

Solid Form: Store the solid Tiopinac powder in a tightly sealed container, protected from

light, at -20°C for long-term storage. For short-term storage, 0-4°C is acceptable.

Stock Solution:

For long-term storage, store the DMSO stock solution aliquots at -80°C for up to six

months or at -20°C for up to one month.

Avoid repeated freeze-thaw cycles. It is recommended to use a fresh aliquot for each

experiment.

Before use, allow the frozen aliquot to thaw completely at room temperature.

Mechanism of Action: NSAID Signaling Pathway
As a non-steroidal anti-inflammatory drug (NSAID), Tiopinac is expected to exert its anti-

inflammatory effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which

are key in the synthesis of prostaglandins.
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Diagram 2: Generalized NSAID Mechanism of Action
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Diagram 2: Generalized mechanism of action for NSAIDs like Tiopinac.

Disclaimer: This information is intended for research purposes only. Please consult the relevant

safety data sheets (SDS) and institutional guidelines before handling Tiopinac. The specific

details of experimental usage, including optimal concentrations, should be determined by the

researcher based on the specific experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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